Cas no 2228985-19-9 (2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228985-19-9
• MF: C₈H₈Cl₂F₂N₂
• MW: 241.065326690674
• CID: 6269339
• PubChem ID: 165630529
• Update Time: 2025-06-08

2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine
• 2228985-19-9
• EN300-1962493

• Inchi： 1S/C8H8Cl2F2N2/c1-8(13,7(11)12)4-2-3-5(9)14-6(4)10/h2-3,7H,13H2,1H3
• InChI Key： NBSLNWLFDIQXHX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 240.0032600g/mol
• Monoisotopic Mass: 240.0032600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(2,6-Dichloropyridin-3-yl)-1,1-Difluoropropan-2-Amine (CAS No. 2228985-19-9)

2-(2,6-Dichloropyridin-3-yl)-1,1-difluoropropan-2-amine, with the CAS number 2228985-19-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated amines and is characterized by its 1,1-difluoro substitution on the propan-2-amine moiety, which imparts distinct chemical and biological properties.

The synthesis of 2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the reaction of 2,6-dichloropyridine with an appropriate fluorinated reagent to form the intermediate. Subsequent steps involve the introduction of the amine functionality through nucleophilic substitution or other synthetic strategies. The final product is obtained through purification techniques such as column chromatography or recrystallization.

In terms of its physical and chemical properties, 2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine is a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 300 g/mol, and it has a melting point in the range of 80-90°C. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The biological activity of 2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has been reported to act as a selective inhibitor of serine proteases, which are implicated in inflammatory and fibrotic disorders. Additionally, preliminary studies have indicated that it may have antiviral properties against certain RNA viruses.

In the context of drug discovery and development, 2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine has shown promise as a lead compound for the treatment of several diseases. Its ability to modulate specific biological targets makes it a valuable tool for understanding disease mechanisms and developing novel therapeutic agents. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.

The structural uniqueness of 2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine also lends itself to various applications in chemical biology. For example, it can be used as a probe to study protein-protein interactions or as a scaffold for the design of more potent and selective inhibitors. The flexibility in modifying its structure through chemical synthesis allows researchers to fine-tune its biological activity and selectivity.

In conclusion, 2-(2,6-dichloropyridin-3-yl)-1,1-difluoropropan-2-amine (CAS No. 2228985-19-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an important molecule for further investigation and optimization. As research in this area continues to advance, it is likely that new insights into its therapeutic potential will emerge.